Cas no 139003-89-7 (3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo-)
3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo-
- 4-amino-5,5-dimethyl-2-oxofuran-3-carboxylic acid
- MFCD18447453
- AKOS006370704
- GS-0653
- 139003-89-7
- 4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylicacid
- 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid
-
- Inchi: 1S/C7H9NO4/c1-7(2)4(8)3(5(9)10)6(11)12-7/h8H2,1-2H3,(H,9,10)
- InChI Key: COIXYXJDDIVIIV-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)=C(C1(C)C)N)=O
Computed Properties
- Exact Mass: 199.08449
- Monoisotopic Mass: 171.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 78.62
3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501831-1g |
4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylicacid |
139003-89-7 | 97% | 1g |
$411 | 2023-02-02 | |
| Key Organics Ltd | GS-0653-1MG |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0653-5MG |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0653-10MG |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0653-20MG |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | GS-0653-0.5G |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 0.5g |
£215.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0653-1G |
4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 1g |
£330.00 | 2025-02-09 | |
| A2B Chem LLC | AI81982-1mg |
4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI81982-5mg |
4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI81982-10mg |
4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid |
139003-89-7 | >95% | 10mg |
$240.00 | 2024-04-20 |
3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo-
3-Furancarboxylic Acid, 4-Amino-2,5-Dihydro-5,5-Dimethyl-2-Oxo
The compound with CAS No. 139003-89-7, commonly referred to as 3-Furancarboxylic Acid, 4-Amino-2,5-Dihydro-5,5-Dimethyl-2-Oxo, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a carboxylic acid group and an amino substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The 4-amino group in this compound adds another layer of complexity, enabling it to participate in hydrogen bonding and other non-covalent interactions that are crucial for bioactivity. Researchers have explored its potential as a lead compound for developing new drugs targeting specific enzymes or receptors.
The 2,5-dihydro structure and the dimethyl substitution at position 5 contribute to the molecule's stability and lipophilicity, which are essential properties for drug candidates. These features also influence the compound's solubility and permeability across biological membranes, making it a promising candidate for further pharmacokinetic studies.
In terms of synthesis, the compound can be prepared through various routes, including oxidation reactions and cyclization processes. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure samples of this compound, which is critical for studying its stereochemical effects on biological activity.
From an analytical perspective, the compound can be characterized using techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and purity. For instance, proton NMR can reveal information about the chemical environment of the amino and carboxylic acid groups, while carbon NMR can help confirm the substitution pattern on the furan ring.
One of the most exciting developments involving this compound is its potential role in designing targeted drug delivery systems. Its unique functional groups allow for conjugation with other molecules or nanoparticles, enhancing its ability to deliver therapeutic agents to specific tissues or cells. This approach has been explored in preclinical studies aiming to improve the efficacy and reduce the toxicity of anticancer drugs.
Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into how this compound interacts with biological targets at the molecular level. These studies have identified key residues on target proteins that are critical for binding affinity and selectivity. Such information is invaluable for guiding medicinal chemists in optimizing the compound's structure for improved therapeutic outcomes.
In conclusion, 3-Furancarboxylic Acid, 4-Amino-2,5-Dihydro-5,5-Dimethyl-2-Oxo (CAS No. 139003-89-7) is a multifaceted molecule with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
139003-89-7 (3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)